Cas no 4097-57-8 (Phenol, 2,6-dinitro-4-(phenylmethyl)-)
4097-57-8 structure
Product Name:Phenol, 2,6-dinitro-4-(phenylmethyl)-
CAS No:4097-57-8
MF:C13H10N2O5
MW:274.22890329361
CID:1512545
Update Time:2024-08-23
Phenol, 2,6-dinitro-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,6-dinitro-4-(phenylmethyl)-
- 3.5-dinitro-4-oxy-diphenylmethane
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- Inchi: 1S/C13H10N2O5/c16-13-11(14(17)18)7-10(8-12(13)15(19)20)6-9-4-2-1-3-5-9/h1-5,7-8,16H,6H2
- InChI Key: XQFXGRBSSCSNRT-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC=CC=C2)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 274.059
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 395.4±37.0 °C(Predicted)
- PSA: 106.51
- pka: 7.13±0.10(Predicted)
Phenol, 2,6-dinitro-4-(phenylmethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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